Cas no 1251674-76-6 (5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine)

• Product Name: 5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine
• CAS No: 1251674-76-6
• MF: C₁₅H₁₇ClN₄O₃S₂
• MW: 400.903479337692
• CID: 5398035
• Update Time: 2025-06-08

5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methoxyphenyl)sulfonyl-2-thiomorpholin-4-ylpyrimidin-4-amine
• 5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C15H17ClN4O3S2/c1-23-11-3-2-10(16)8-12(11)25(21,22)14-9-24-7-6-20(14)15-18-5-4-13(17)19-15/h2-5,8,14H,6-7,9H2,1H3,(H2,17,18,19)
• InChI Key： KEXAAHWATDOWMR-UHFFFAOYSA-N
• SMILES： C1(N2C(S(C3=CC(Cl)=CC=C3OC)(=O)=O)CSCC2)=NC=CC(N)=N1

Additional information on 5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine

Comprehensive Overview of 5-(5-Chloro-2-Methoxybenzenesulfonyl)-2-(Thiomorpholin-4-yl)Pyrimidin-4-Amine (CAS No. 1251674-76-6)

5-(5-Chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine (CAS 1251674-76-6) is a specialized heterocyclic compound with a unique molecular structure combining a pyrimidine core, a benzenesulfonyl moiety, and a thiomorpholine group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a kinase inhibitor and its role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic applications.

In recent years, the demand for sulfonamide derivatives like this compound has surged, driven by their versatility in drug discovery. The 5-chloro-2-methoxybenzenesulfonyl group enhances binding affinity to target proteins, while the thiomorpholine ring contributes to improved solubility and metabolic stability. These features align with current trends in fragment-based drug design (FBDD) and computational chemistry, where researchers optimize lead compounds for ADME properties (Absorption, Distribution, Metabolism, Excretion).

The compound’s CAS number 1251674-76-6 serves as a critical identifier in regulatory documentation and patent filings. Its synthesis typically involves multi-step reactions, including Suzuki coupling or nucleophilic aromatic substitution, to attach the thiomorpholin-4-yl group to the pyrimidine scaffold. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging studies highlight the compound’s potential in addressing antibiotic resistance and cancer therapeutics, topics frequently searched in scientific databases. For instance, its sulfonamide backbone shares similarities with known dihydrofolate reductase (DHFR) inhibitors, suggesting possible applications in antimicrobial development. Additionally, its kinase inhibition properties are being explored for targeted cancer therapies, a hot topic in precision medicine.

From an industrial perspective, scalability and green chemistry principles are key considerations for producing CAS 1251674-76-6. Innovations like flow chemistry and catalytic asymmetric synthesis are being tested to reduce waste and improve yield. These advancements resonate with the growing emphasis on sustainable pharmaceutical manufacturing, a frequent query in AI-driven literature searches.

In summary, 5-(5-chloro-2-methoxybenzenesulfonyl)-2-(thiomorpholin-4-yl)pyrimidin-4-amine represents a promising candidate for interdisciplinary research. Its structural complexity and functional diversity make it a valuable subject for studies in medicinal chemistry, molecular biology, and material science. As the scientific community continues to explore its applications, this compound may play a pivotal role in next-generation drug development and beyond.